Cas no 1425931-78-7 (5-((1S,2R)-2-Fluorocyclopropyl)-1H-pyrazol-3-amine)

• Product Name: 5-((1S,2R)-2-Fluorocyclopropyl)-1H-pyrazol-3-amine
• CAS No: 1425931-78-7
• MF: C₆H₈FN₃
• MW: 141.146224021912
• CID: 4699603
• Update Time: 2025-05-24

5-((1S,2R)-2-Fluorocyclopropyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-((1S,2R)-2-Fluorocyclopropyl)-1H-pyrazol-3-amine

• Inchi： 1S/C6H8FN3/c7-4-1-3(4)5-2-6(8)10-9-5/h2-4H,1H2,(H3,8,9,10)/t3-,4-/m1/s1
• InChI Key： LMYIQELFORXUQE-QWWZWVQMSA-N
• SMILES： F[C@@H]1C[C@H]1C1=CC(N)=NN1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 141
• Topological Polar Surface Area: 54.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 5-((1S,2R)-2-Fluorocyclopropyl)-1H-pyrazol-3-amine

Comprehensive Overview of 5-((1S,2R)-2-Fluorocyclopropyl)-1H-pyrazol-3-amine (CAS No. 1425931-78-7)

The compound 5-((1S,2R)-2-Fluorocyclopropyl)-1H-pyrazol-3-amine (CAS No. 1425931-78-7) is a fluorinated pyrazole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This molecule combines a fluorinated cyclopropyl group with an amino-substituted pyrazole core, making it a valuable scaffold for drug discovery and material science applications. Researchers are particularly interested in its stereochemistry, as the (1S,2R) configuration of the fluorocyclopropyl moiety can influence its binding affinity and metabolic stability.

In recent years, the demand for fluorinated organic compounds like 5-((1S,2R)-2-Fluorocyclopropyl)-1H-pyrazol-3-amine has surged, driven by their enhanced bioavailability and resistance to enzymatic degradation. Fluorine incorporation is a common strategy in medicinal chemistry, as it can improve pharmacokinetic properties. This compound's pyrazol-3-amine core is also noteworthy, as pyrazole derivatives are frequently explored for their anti-inflammatory, antimicrobial, and anticancer potentials. Users searching for "fluorocyclopropyl pyrazole derivatives" or "bioactive pyrazole amines" will find this compound highly relevant to their inquiries.

The synthesis of 5-((1S,2R)-2-Fluorocyclopropyl)-1H-pyrazol-3-amine typically involves multi-step organic reactions, including cyclopropanation, fluorination, and pyrazole ring formation. Its CAS No. 1425931-78-7 serves as a unique identifier in chemical databases, facilitating procurement and regulatory compliance. Given the growing interest in green chemistry and sustainable synthesis, researchers are also investigating eco-friendly routes to produce such fluorinated heterocycles. This aligns with broader industry trends toward reducing hazardous waste and optimizing atom economy.

From an application perspective, 5-((1S,2R)-2-Fluorocyclopropyl)-1H-pyrazol-3-amine is being studied for its potential role in central nervous system (CNS) drug development. Fluorinated compounds often exhibit improved blood-brain barrier penetration, a critical factor for CNS-targeted therapies. Additionally, its structural motifs are being explored in crop protection chemicals, where fluorinated pyrazoles can enhance pesticidal activity while minimizing environmental impact. Searches for "fluorinated pyrazole agrochemicals" or "CNS drug scaffolds" often highlight this compound's versatility.

Quality control and analytical characterization of 5-((1S,2R)-2-Fluorocyclopropyl)-1H-pyrazol-3-amine are essential for ensuring its suitability in research and development. Techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis are routinely employed. The compound's stability under various storage conditions (e.g., temperature, humidity) is another area of interest, particularly for industrial-scale applications. Researchers frequently search for "pyrazole amine stability studies" or "fluorinated compound characterization methods" to address these challenges.

In summary, 5-((1S,2R)-2-Fluorocyclopropyl)-1H-pyrazol-3-amine (CAS No. 1425931-78-7) represents a promising candidate for multiple scientific disciplines. Its combination of fluorine and pyrazole functionalities offers a rich platform for innovation in drug design and agrochemical development. As the scientific community continues to explore structure-activity relationships (SAR) and synthetic methodologies, this compound is poised to remain a focal point in cutting-edge research.